Cas no 118799-18-1 (3-N-Octylpyrrole)

• Product Name: 3-N-Octylpyrrole
• CAS No: 118799-18-1
• Molecular Formula: C₁₂H₂₁N
• Molecular Weight: 179.3018
• MDL: MFCD00191474
• CID: 131963
• PubChem ID: 87574232

3-N-Octylpyrrole Properties

Names and Identifiers

• 1H-Pyrrole, 3-octyl-
• 3-n-Octylpyrrole
• 3-<i>n<
• 3-octyl-1H-pyrrole
• i>-Octylpyrrole
• 3-N-OCTYLPYRROLE 95+%
• 3-Octylpyrrole
• 3-octyl-1H-pyrrol
• ATE0000004
• O0241
• 118799-18-1
• MFCD00191474
• SB62180
• CS-0452970
• SCHEMBL152937
• T71621
• AKOS015839937
• BS-52150
• DTXSID30561119
• 3-N-OCTYLPYRROLE

• MDL： MFCD00191474
• InChIKey： WFHVTZRAIPYMMO-UHFFFAOYSA-N
• Inchi： 1S/C12H21N/c1-2-3-4-5-6-7-8-12-9-10-13-11-12/h9-11,13H,2-8H2,1H3
• SMILES： N1([H])C([H])=C([H])C(=C1[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 179.16700
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 7
• Monoisotopic Mass: 179.167399674g/mol
• Heavy Atom Count: 13
• Complexity: 112
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.8
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 15.8

Experimental Properties

• LogP: 3.91770
• PSA: 15.79000
• Refractive Index: 1.4790 to 1.4830
• Boiling Point: 111°C/4mmHg(lit.)
• Vapor Pressure: 0.0±0.5 mmHg at 25°C
• Flash Point: 112.0±10.0 °C
• Color/Form: Not determined
• Solubility: Not determined
• Density: 0.88

3-N-Octylpyrrole Security Information

• Symbol:
• Safety Instruction： H303+H313+H333
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning

3-N-Octylpyrrole Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds